Erectquione C

• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• IUPAC Name: [(1S,9R,12S)-12-(2-hydroxypropan-2-yl)-9-methyl-4-(3-methylbut-2-enyl)-3,6-dioxo-8-oxatricyclo[7.3.1.02,7]trideca-2(7),4-dien-5-yl] 2-methylpropanoate
• InChI: InChI=1S/C25H34O6/c1-13(2)8-9-15-19(26)18-16-12-25(7,11-10-17(16)24(5,6)29)31-22(18)20(27)21(15)30-23(28)14(3)4/h8,14,16-17,29H,9-12H2,1-7H3/t16-,17-,25+/m0/s1
• InChI Key: JTTNQUCEWDQPMF-XOWTYJCDSA-N
• Isomeric SMILES: CC(C)C(=O)OC1=C(C(=O)C2=C(C1=O)O[C@@]3(CC[C@@H]([C@@H]2C3)C(C)(C)O)C)CC=C(C)C
• Canonical SMILES: CC(C)C(=O)OC1=C(C(=O)C2=C(C1=O)OC3(CCC(C2C3)C(C)(C)O)C)CC=C(C)C
• synonyms: erectquione C

Description

Erectquione C is a natural product found in Hypericum erectum with data available.

Scientific Research Applications

Stem Cell Therapy in Erectile Dysfunction

Recent advancements in stem cell (SC) therapy have shown promising results for treating male erectile dysfunction (ED). Stem cells are undifferentiated cells capable of tissue renewal and repair due to their division and differentiation capacities. Clinical trials have reported positive effects on erectile function and few adverse events following SC therapy, although concerns about SC acquisition, preparation, and delivery remain. The potential of SC therapy in treating ED lies in its ability to reverse pathophysiological changes leading to ED rather than just treating the symptom. Various types of stem cells, including bone marrow-derived mesenchymal, adipose-derived, and muscle-derived stem cells, have been investigated, showing that stem cells can exert a paracrine effect on penile tissue and differentiate into smooth muscle, endothelium, and neurons. Multiple stem cell lines are currently being studied for their potential to treat ED, with the evidence supporting their safety and effectiveness in both animal and human models of ED (Reed-Maldonado & Lue, 2016), (Peak, Anaissie, & Hellstrom, 2016), (Gur, Abdel‐Mageed, Sikka, & Hellstrom, 2018), (Albersen, Weyne, & Bivalacqua, 2013).

Advances in Nanoparticle Delivery System for Erectile Dysfunction

Nanotechnology has emerged as a new tool in medicine to improve the limitations related to the efficacy and adverse effects of current treatments for ED. Nanoparticle delivery systems have been used to enhance the effectiveness of treatments and create new medications to alleviate and potentially cure ED. Several preclinical studies have addressed novel phosphodiesterase 5 inhibitors nanoparticle and their recent delivery systems. Nitric oxide, sialorphin, sonic hedgehog, and herbal medicine-loaded nanoparticles, as well as nano adipose tissue-derived stem cells, have shown potential as new treatments for ED. While these nano medications are promising, further studies are needed to assess their efficacy and safety (Masuku, Unuofin, & Lebelo, 2021).

Emerging Gene and Stem Cell Therapies for Erectile Dysfunction

The development of gene and cell-based approaches has been a significant focus to rectify the molecular and tissue defects responsible for ED. Gene therapy has been investigated in animal models as a means to restore normal function to the penis, and stem cell therapy has attracted attention in recent years. Although stem cell therapy offers the potential for restoration of functional tissues, concerns remain regarding the long-term fate of stem cells. The safety of both gene and stem cell therapy must be thoroughly investigated before large-scale human studies can be considered (Harraz, Shindel, & Lue, 2010), (Gur, Kadowitz, & Hellstrom, 2008).